Cas no 2228709-71-3 (tert-butyl N-{5-[1-(aminomethyl)-2,2-difluorocyclopropyl]-2-methylphenyl}carbamate)

• Product Name: tert-butyl N-{5-[1-(aminomethyl)-2,2-difluorocyclopropyl]-2-methylphenyl}carbamate
• CAS No: 2228709-71-3
• MF: C₁₆H₂₂F₂N₂O₂
• MW: 312.354891300201
• CID: 6196203
• PubChem ID: 165825327
• Update Time: 2025-06-15

tert-butyl N-{5-[1-(aminomethyl)-2,2-difluorocyclopropyl]-2-methylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-1876664
• tert-butyl N-{5-[1-(aminomethyl)-2,2-difluorocyclopropyl]-2-methylphenyl}carbamate
• 2228709-71-3

• Inchi： 1S/C16H22F2N2O2/c1-10-5-6-11(15(9-19)8-16(15,17)18)7-12(10)20-13(21)22-14(2,3)4/h5-7H,8-9,19H2,1-4H3,(H,20,21)
• InChI Key： QXKPQWKBZICHIZ-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1C=CC(C)=C(C=1)NC(=O)OC(C)(C)C)CN)F

Computed Properties

• Exact Mass: 312.16493427g/mol
• Monoisotopic Mass: 312.16493427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-{5-[1-(aminomethyl)-2,2-difluorocyclopropyl]-2-methylphenyl}carbamate

Comprehensive Analysis of tert-butyl N-{5-[1-(aminomethyl)-2,2-difluorocyclopropyl]-2-methylphenyl}carbamate (CAS No. 2228709-71-3)

In the rapidly evolving field of pharmaceutical and organic chemistry, tert-butyl N-{5-[1-(aminomethyl)-2,2-difluorocyclopropyl]-2-methylphenyl}carbamate (CAS No. 2228709-71-3) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its difluorocyclopropyl and carbamate functional groups, is a subject of interest for researchers exploring novel drug intermediates and bioactive molecules. Its tert-butyl protection group enhances stability, making it a valuable candidate for synthetic routes in medicinal chemistry.

The molecular structure of tert-butyl N-{5-[1-(aminomethyl)-2,2-difluorocyclopropyl]-2-methylphenyl}carbamate incorporates a 2,2-difluorocyclopropyl moiety, which is increasingly studied for its role in improving metabolic stability and bioavailability in drug design. Recent trends in AI-driven drug discovery and green chemistry have highlighted the importance of such fluorinated compounds, as they often exhibit enhanced binding affinity and reduced toxicity. Researchers are particularly intrigued by the compound's potential in targeting enzyme inhibition and receptor modulation, aligning with current searches for "fluorinated cyclopropanes in drug development" and "sustainable synthetic methodologies."

From a synthetic perspective, the tert-butyl carbamate (Boc) group in this compound serves as a versatile protecting group for amines, a feature widely exploited in peptide synthesis and small-molecule pharmaceuticals. The presence of the aminomethyl side chain further expands its utility in structure-activity relationship (SAR) studies, a hot topic in computational chemistry forums. Notably, the compound's CAS No. 2228709-71-3 is frequently queried in databases like SciFinder and Reaxys, reflecting its relevance in high-throughput screening and fragment-based drug design.

In the context of personalized medicine, the demand for tailored molecular scaffolds like tert-butyl N-{5-[1-(aminomethyl)-2,2-difluorocyclopropyl]-2-methylphenyl}carbamate is rising. Its structural complexity aligns with the growing focus on privileged structures in cheminformatics, a trend underscored by recent publications in journals such as Journal of Medicinal Chemistry. Additionally, the compound's difluorocyclopropyl unit resonates with the surge in searches for "fluorine in CNS drugs" and "next-generation protease inhibitors," highlighting its cross-disciplinary appeal.

Environmental and regulatory considerations also play a role in the compound's profile. Unlike many fluorinated analogs, tert-butyl N-{5-[1-(aminomethyl)-2,2-difluorocyclopropyl]-2-methylphenyl}carbamate is designed with atom economy principles, addressing the pharmaceutical industry's push toward green synthesis. This aligns with popular queries like "eco-friendly fluorination techniques" and "benign-by-design pharmaceuticals," making it a case study in sustainable chemistry webinars.

In summary, tert-butyl N-{5-[1-(aminomethyl)-2,2-difluorocyclopropyl]-2-methylphenyl}carbamate (CAS No. 2228709-71-3) represents a convergence of innovative drug design, computational modeling, and sustainable practices. Its multifaceted applications—from protease inhibitor scaffolds to metabolite-resistant pharmacophores—position it as a compound of enduring relevance in both academic and industrial research landscapes.